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Compound of Interest

Compound Name: Haegtft

Cat. No.: B8069464 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Haegtft is a heptapeptide corresponding to the N-terminal 1-7 residues of glucagon-like

peptide-1 (GLP-1)[1][2][3]. Its amino acid sequence is H-His-Ala-Glu-Gly-Thr-Phe-Thr-OH[1].

As a fragment of the important incretin hormone GLP-1, Haegtft is a valuable tool for research

in areas such as metabolic diseases, receptor binding studies, and as a reference standard in

analytical applications.

These application notes provide a comprehensive guide to the chemical synthesis of Haegtft
using the widely adopted Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy. The

protocols detailed below cover all stages from resin preparation to final peptide purification and

characterization.

Materials and Reagents
Successful peptide synthesis requires high-purity reagents and solvents. Ensure all materials

are of "peptide synthesis grade" or equivalent.
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Category Reagent/Material Suggested Grade/Supplier

Resins
Wang Resin (for C-terminal

carboxyl)

100-200 mesh, 0.5-1.0 mmol/g

substitution

Amino Acids Fmoc-Thr(tBu)-OH High Purity (>99%)

Fmoc-Phe-OH High Purity (>99%)

Fmoc-Gly-OH High Purity (>99%)

Fmoc-Glu(OtBu)-OH High Purity (>99%)

Fmoc-Ala-OH High Purity (>99%)

Fmoc-His(Trt)-OH High Purity (>99%)

Solvents N,N-Dimethylformamide (DMF) Peptide Synthesis Grade

Dichloromethane (DCM) Anhydrous, ACS Grade

Piperidine Anhydrous, >99.5%

Trifluoroacetic Acid (TFA) Reagent Grade, >99.5%

Coupling Reagents
HBTU (HATU or HCTU can

also be used)
>99.5%

N,N-Diisopropylethylamine

(DIPEA)

Peptide Synthesis Grade,

>99.5%

Cleavage & Scavengers Triisopropylsilane (TIS) >98%

Deionized Water (H₂O) 18.2 MΩ·cm

Purification Acetonitrile (ACN) HPLC Grade

Diethyl Ether Anhydrous, ACS Grade

Equipment
Solid-Phase Peptide Synthesis

Vessel

Manual or Automated

Synthesizer

High-Performance Liquid

Chromatography (HPLC)
Preparative and Analytical

Mass Spectrometer (MS) ESI or MALDI-TOF
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Lyophilizer

Synthesis Workflow and Signaling Pathway
Overall Synthesis Workflow
The synthesis of Haegtft follows a standard solid-phase peptide synthesis (SPPS) workflow.

This process involves the sequential addition of protected amino acids to a growing peptide

chain that is covalently attached to an insoluble resin support[4]. The workflow diagram below

illustrates the key stages of the process.
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Preparation

Synthesis Cycle (Repeat 6x)

Cleavage & Deprotection

Purification & Analysis

Select & Weigh Wang Resin

Swell Resin in DMF

Load First Amino Acid
(Fmoc-Thr(tBu)-OH)

Fmoc Deprotection
(20% Piperidine/DMF)

DMF Wash

Next cycle

Couple Next Amino Acid
(Fmoc-AA-OH, HBTU, DIPEA)

Next cycle

DMF Wash

Next cycle

Next cycle

Final Wash (DCM) & Dry

Cleave with TFA Cocktail
(TFA/TIS/H₂O)

Precipitate in Cold Ether

Purify by RP-HPLC

Analyze by MS & Analytical HPLC

Lyophilize to Powder

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Synthesis of Haegtft Peptide.
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Biological Context: GLP-1 Signaling Pathway
Haegtft is the N-terminal fragment of GLP-1, a hormone that plays a crucial role in glucose

homeostasis by activating the GLP-1 receptor (GLP-1R), a G-protein coupled receptor. The

diagram below shows a simplified signaling cascade initiated by GLP-1 binding.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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